Cas no 2171310-16-8 (2-methoxy-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid)

• Product Name: 2-methoxy-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid
• CAS No: 2171310-16-8
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6128270
• PubChem ID: 165581089
• Update Time: 2025-06-08

2-methoxy-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid
• EN300-1532463
• 2171448-95-4
• 2171934-63-5
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methoxypropanoic acid
• 2171310-16-8
• EN300-1532284
• 2-methoxy-3-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}propanoic acid
• EN300-1532081
• 2-methoxy-3-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}propanoic acid

• Inchi： 1S/C24H26N2O6/c1-31-21(23(28)29)12-25-22(27)14-10-15(11-14)26-24(30)32-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20-21H,10-13H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： ATGCSUIFBJJXFX-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NCC(C(=O)O)OC)=O)C1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-methoxy-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid

2-Methoxy-3-{(1S,3S)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic Acid: A Comprehensive Overview

2-Methoxy-3-{(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid (CAS No. 2171310-16-8) is a complex organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and biochemical studies. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 2-methoxy-3-{(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid is intricate and includes a cyclobutyl ring, a fluorenyl group, and a methoxy substituent. These structural elements contribute to its unique chemical and biological properties. The presence of the fluorenyl group, in particular, is noteworthy as it can enhance the compound's stability and solubility in organic solvents, making it suitable for various synthetic transformations.

Recent studies have focused on the synthesis and characterization of 2-methoxy-3-{(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid. One notable method involves the coupling of a protected amino acid derivative with a cyclobutyl formamide intermediate. This approach has been optimized to achieve high yields and purity levels, making it a viable route for large-scale production. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been crucial in confirming the structure and purity of the synthesized compound.

In the context of pharmaceutical research, 2-methoxy-3-{(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid has shown promise as a lead compound for the development of novel therapeutic agents. Its ability to interact with specific biological targets makes it a valuable candidate for further investigation. For instance, preliminary studies have indicated that this compound exhibits potent inhibitory activity against certain enzymes involved in disease pathways. This property could be harnessed to develop drugs targeting conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

Beyond its potential therapeutic applications, 2-methoxy-3-{(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid has also been explored for its use in biochemical assays and as a tool compound in academic research. Its unique structural features make it an excellent candidate for probing protein-protein interactions and other biological processes. Researchers have utilized this compound to gain insights into the mechanisms underlying various cellular functions and signaling pathways.

The stability and solubility of 2-methoxy-3-{(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid are critical factors that influence its utility in both research and practical applications. Studies have shown that the compound remains stable under a wide range of conditions, including varying pH levels and temperatures. This stability is particularly important for long-term storage and transportation. Additionally, its solubility in organic solvents facilitates its use in various synthetic reactions and analytical procedures.

In conclusion, 2-methoxy-3-{(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid (CAS No. 2171310-16-8) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique structural features, coupled with its stability and solubility properties, make it an attractive candidate for further exploration. Ongoing research continues to uncover new applications and insights into the biological activities of this compound, highlighting its importance in advancing our understanding of complex biological systems.